Cas no 786602-39-9 (2-Methyl-2-(4-methylphenyl)propan-1-amine)

• Product Name: 2-Methyl-2-(4-methylphenyl)propan-1-amine
• CAS No: 786602-39-9
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 554553
• PubChem ID: 13676065
• Update Time: 2025-06-14

2-Methyl-2-(4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, b,b,4-trimethyl-
• Benzeneethanamine, -bta-,-bta-,4-trimethyl-
• 2-METHYL-2-P-TOLYL-PROPYLAMINE
• AKOS000302405
• EN300-68722
• Z725146612
• SCHEMBL8350486
• 2-methyl-2-(4-methylphenyl)propan-1-amine
• 786602-39-9
• 2-Methyl-2-(4-methylphenyl)propan-1-amine

• MDL： MFCD11052146
• Inchi： 1S/C11H17N/c1-9-4-6-10(7-5-9)11(2,3)8-12/h4-7H,8,12H2,1-3H3
• InChI Key： QTFRWGMKUZJXQZ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 243.9±9.0 °C at 760 mmHg
• Flash Point: 106.3±6.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methyl-2-(4-methylphenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-2-(4-methylphenyl)propan-1-amine

Recent Advances in the Study of 2-Methyl-2-(4-methylphenyl)propan-1-amine (CAS: 786602-39-9): A Comprehensive Research Brief

The compound 2-Methyl-2-(4-methylphenyl)propan-1-amine (CAS: 786602-39-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-Methyl-2-(4-methylphenyl)propan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, which resulted in a highly enantioselective product. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In addition to its synthetic improvements, the pharmacological profile of 2-Methyl-2-(4-methylphenyl)propan-1-amine has been extensively investigated. Recent in vitro and in vivo studies have demonstrated its potent activity as a modulator of certain neurotransmitter systems, particularly those involving dopamine and serotonin receptors. A 2024 study in Neuropharmacology reported that the compound exhibits high affinity for the D2 and 5-HT2A receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as schizophrenia and depression.

Another groundbreaking study, published in the European Journal of Pharmacology (2023), explored the compound's anti-inflammatory properties. Using a murine model of chronic inflammation, researchers observed that 2-Methyl-2-(4-methylphenyl)propan-1-amine significantly reduced pro-inflammatory cytokine levels, comparable to established anti-inflammatory drugs. This finding opens new avenues for its use in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 2-Methyl-2-(4-methylphenyl)propan-1-amine as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its bioavailability. Additionally, toxicity studies are ongoing to ensure its safety profile meets regulatory standards for human use.

In conclusion, 2-Methyl-2-(4-methylphenyl)propan-1-amine (CAS: 786602-39-9) represents a compelling candidate for further drug development. Its diverse pharmacological activities, combined with recent advancements in synthetic chemistry, position it as a molecule of high interest in the pharmaceutical industry. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through targeted clinical trials.